N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2,4-dioxo-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C16H13N5O3S/c22-13-7-11(18-15(24)20-13)14(23)17-10-4-2-1-3-9(10)12-8-21-5-6-25-16(21)19-12/h1-4,7-8H,5-6H2,(H,17,23)(H2,18,20,22,24)
• InChI Key: UJGIKOAWYXFIPF-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NC(=CN21)C3=CC=CC=C3NC(=O)C4=CC(=O)NC(=O)N4
• Molecular Formula: C16H13N5O3S
• Molecular Weight: 355.4 g/mol

Description

The compound “N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxamide” is a complex organic molecule. It is related to the class of compounds known as 2,3-dihydroimidazo[2,1-b]thiazoles. These compounds have been investigated for their potential applications in various fields, including as antitubercular drugs and as dual kinase inhibitors of IGF1R and EGFR.

Scientific Research Applications

Synthesis and Derivative Studies

• Research has led to the development of new derivatives through the synthesis of 1,2,3,4-tetrahydropyrimidine-2-thione and their thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazepine derivatives. These compounds have been synthesized using N-(2-pyridyl)-6-methyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide as a key intermediate. The chemical structures of these derivatives were established based on elemental and spectral data, indicating a broad range of potential chemical manipulations and applications (Fadda et al., 2013).

Antimicrobial and Anticancer Evaluation

• A series of novel derivatives of pyrimidine clubbed with thiazolidinone was synthesized and characterized by physiochemical and spectral means. These compounds were evaluated for their antimicrobial and anticancer activity, highlighting the diverse biological potentials of such molecules. Notably, certain derivatives exhibited promising results against microbial strains and specific cancer cell lines, indicating their potential for further development as therapeutic agents (Verma & Verma, 2022).

Biological Activities and Potential Applications

• The synthesis of thiazolo[3,2-a]pyrimidines and related compounds has shown that some synthesized molecules exhibit antimicrobial activity. This suggests their potential use in developing new antimicrobial agents. The structures of these compounds were confirmed by NMR spectral data and elemental analysis, offering insights into their chemical properties and mechanisms of action against microbial pathogens (Gein et al., 2015).

Mechanism of Action

Target of Action

The compound belongs to a class of compounds known as imidazo[2,1-b][1,3]thiazoles . These compounds have been found to have a broad range of pharmaceutical applications as anticancer and antiviral drugs, antioxidants, immunomodulatory and tuberculostatic agents . The specific targets of this compound would depend on its specific structure and functional groups.